![molecular formula C23H27N5O4 B1209528 [4-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-2,3,4a,5,6,7,8,8a-octahydroquinoxalin-1-yl]-(2-furanyl)methanone](/img/structure/B1209528.png)
[4-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-2,3,4a,5,6,7,8,8a-octahydroquinoxalin-1-yl]-(2-furanyl)methanone
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Overview
Description
[4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-2,3,4a,5,6,7,8,8a-octahydroquinoxalin-1-yl]-(2-furanyl)methanone is a N-arylpiperazine.
Scientific Research Applications
Enantiomer Synthesis and Binding Profile
The enantiomers of cyclazosin, a compound related to [4-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-2,3,4a,5,6,7,8,8a-octahydroquinoxalin-1-yl]-(2-furanyl)methanone, have been synthesized and analyzed for their binding profile at various receptors. The study demonstrated that one enantiomer, (+)-cyclazosin, is a potent and selective ligand for the alpha 1B-adrenoceptor subtype (Giardiná et al., 1996).
CCR4 Antagonists Development
A series of CCR4 antagonists were developed, improving potency by modifying the structure of N-(4-chlorophenyl)-6,7-dimethoxy-2-(4-pyrrolidin-1-ylpiperidin-1-yl)quinazolin-4-amine. This resulted in compounds showing strong inhibition of human/mouse chemotaxis and anti-inflammatory activity in a murine model of acute dermatitis (Yokoyama et al., 2009).
Solid-State Properties
An analysis of 4-amino-2-chloro-6,7-dimethoxyquinazoline, a structurally related compound, revealed base-paired N-H...N hydrogen-bonded dimers in the solid state. This study provides insights into the solid-state properties of similar quinazoline derivatives (Lai et al., 1997).
Antioxidant Studies
Quinazolin derivatives, including compounds structurally related to the chemical , were synthesized and shown to possess significant antioxidant properties, demonstrating potential for therapeutic applications (Al-azawi, 2016).
properties
Molecular Formula |
C23H27N5O4 |
---|---|
Molecular Weight |
437.5 g/mol |
IUPAC Name |
[4-(4-amino-6,7-dimethoxyquinazolin-2-yl)-2,3,4a,5,6,7,8,8a-octahydroquinoxalin-1-yl]-(furan-2-yl)methanone |
InChI |
InChI=1S/C23H27N5O4/c1-30-19-12-14-15(13-20(19)31-2)25-23(26-21(14)24)28-10-9-27(16-6-3-4-7-17(16)28)22(29)18-8-5-11-32-18/h5,8,11-13,16-17H,3-4,6-7,9-10H2,1-2H3,(H2,24,25,26) |
InChI Key |
XBRXTUGRUXGBPX-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN(C4C3CCCC4)C(=O)C5=CC=CO5)N)OC |
Canonical SMILES |
COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN(C4C3CCCC4)C(=O)C5=CC=CO5)N)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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